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(S)-2-(1-Aminoethyl)-5-fluorophenol Documentation Hub

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  • Product: (S)-2-(1-Aminoethyl)-5-fluorophenol
  • CAS: 1228542-70-8

Core Science & Biosynthesis

Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of (S)-2-(1-Aminoethyl)-5-fluorophenol via Ellman Auxiliary

Executive Summary This application note details a robust, scalable protocol for the synthesis of (S)-2-(1-Aminoethyl)-5-fluorophenol , a high-value pharmacophore found in various kinase inhibitors and CNS-active agents....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of (S)-2-(1-Aminoethyl)-5-fluorophenol , a high-value pharmacophore found in various kinase inhibitors and CNS-active agents. The synthesis leverages the Ellman auxiliary ((R)-tert-butanesulfinamide) to install the chiral amine with high diastereoselectivity (


).

Unlike generic procedures, this guide addresses the specific challenges of handling the phenol functionality during Grignard additions. We employ a Benzyl (Bn) protection strategy to prevent magnesium phenoxide formation, which can otherwise quench the organometallic reagent and reduce yield. The protocol concludes with a controlled stepwise deprotection sequence to ensure high enantiomeric excess (


) and chemical purity.

Retrosynthetic Strategy & Logic

The synthesis is designed around the diastereoselective addition of a methyl Grignard reagent to a chiral


-sulfinylimine.
Strategic Decisions:
  • Chiral Auxiliary Selection: To obtain the (S)-amine configuration, we utilize (R)-tert-butanesulfinamide .[1] This is based on the Zimmerman-Traxler transition state model where the bulky tert-butyl group directs the Grignard attack to the Si-face of the imine.

  • Phenol Protection: The starting material, 5-fluoro-2-hydroxybenzaldehyde, contains an acidic phenolic proton. Direct reaction with Grignard reagents consumes one equivalent of reagent and generates a heterogeneous magnesium phenoxide mixture. We protect this as a Benzyl ether to ensure homogeneous kinetics and stoichiometry control.

  • Lewis Acid Activation: Titanium(IV) ethoxide [Ti(OEt)

    
    ] is used as both a Lewis acid to activate the carbonyl and a water scavenger, driving the condensation equilibrium forward.
    

Retrosynthesis Target (S)-2-(1-Aminoethyl)-5-fluorophenol (Target) Intermediate1 Sulfinamide Intermediate (Protected) Target->Intermediate1 Deprotection (HCl, then H2/Pd) Imine (R)-N-Sulfinylimine Intermediate1->Imine MeMgBr (Diastereoselective Addition) SM 5-Fluoro-2-(benzyloxy)benzaldehyde Imine->SM (R)-t-Bu-Sulfinamide Ti(OEt)4

Figure 1: Retrosynthetic disconnection showing the Ellman auxiliary approach.

Experimental Protocol

Phase 1: Phenol Protection

Objective: Mask the acidic proton of 5-fluorosalicylaldehyde.

Reagents:

  • 5-Fluoro-2-hydroxybenzaldehyde (1.0 eq)[2][3]

  • Benzyl bromide (BnBr) (1.2 eq)

  • Potassium carbonate (K

    
    CO
    
    
    
    ) (2.0 eq)
  • DMF (0.5 M concentration)

Procedure:

  • Dissolve 5-fluoro-2-hydroxybenzaldehyde in DMF.

  • Add K

    
    CO
    
    
    
    followed by dropwise addition of BnBr at 0°C.
  • Warm to room temperature (23°C) and stir for 4 hours.

  • Workup: Dilute with water, extract with EtOAc. Wash organics with LiCl (5% aq) to remove DMF. Dry over Na

    
    SO
    
    
    
    .
  • QC Check:

    
    H NMR should show disappearance of the phenolic -OH signal (~10-11 ppm) and appearance of benzylic protons (~5.1 ppm).
    
Phase 2: Imine Condensation (The Ellman Step)

Objective: Formation of the chiral sulfinylimine.[1][4]

Reagents:

  • 5-Fluoro-2-(benzyloxy)benzaldehyde (from Phase 1) (1.0 eq)

  • (R)-tert-Butanesulfinamide (1.1 eq)

  • Titanium(IV) ethoxide [Ti(OEt)

    
    ] (2.0 eq)
    
  • THF (anhydrous, 0.5 M)

Procedure:

  • In a flame-dried flask under N

    
    , combine the aldehyde and (R)-tert-butanesulfinamide in THF.
    
  • Add Ti(OEt)

    
     dropwise. The solution will turn slightly yellow/orange.
    
  • Stir at room temperature for 12–16 hours.

  • Quench: Pour the mixture into a stirring brine solution. A white precipitate (TiO

    
    ) will form.
    
  • Dilute with EtOAc and filter through a pad of Celite to remove titanium salts.

  • Concentrate the filtrate. Purification via silica gel chromatography (Hex/EtOAc gradient) yields the (R)-sulfinylimine .

Phase 3: Diastereoselective Grignard Addition

Objective: Install the methyl group to set the (S)-stereocenter. Critical Parameter: Temperature control is vital for high diastereomeric ratio (


).

Reagents:

  • (R)-Sulfinylimine (1.0 eq)

  • Methylmagnesium bromide (MeMgBr) (3.0 M in ether, 2.0 eq)

  • DCM (anhydrous, 0.2 M) — Note: DCM is preferred over THF for the reaction solvent to enhance the chelated transition state.

Procedure:

  • Dissolve the (R)-sulfinylimine in anhydrous DCM and cool to -48°C (dry ice/acetonitrile bath).

  • Add MeMgBr dropwise via syringe pump (rate: 1 mL/min) to maintain internal temperature

    
    C.
    
  • Stir at -48°C for 4 hours. Monitor by TLC.

  • Quench: Add saturated NH

    
    Cl (aq) slowly at -48°C, then warm to room temperature.
    
  • Extract with DCM. Dry over Na

    
    SO
    
    
    
    and concentrate.
  • Result: This yields the protected (S,R)-sulfinamide diastereomer. The

    
     is typically >95:5.
    
Phase 4: Sequential Deprotection

Objective: Remove the auxiliary and the protecting group.

Step A: Sulfinyl Cleavage

  • Dissolve the intermediate in MeOH.

  • Add 4N HCl in Dioxane (2.0 eq). Stir for 1 hour at RT.

  • Concentrate to obtain the amine hydrochloride salt . (The sulfinyl group is cleaved as sulfinic ester/acid byproducts).

Step B: Benzyl Hydrogenolysis

  • Dissolve the amine salt in MeOH.

  • Add Pd/C (10 wt% loading, 0.1 eq by mass).

  • Stir under H

    
     atmosphere (balloon pressure, 1 atm) for 2–4 hours.
    
  • Filter through Celite to remove Pd.

  • Concentrate to yield (S)-2-(1-Aminoethyl)-5-fluorophenol hydrochloride .

Mechanistic Insight & Visualization

The high stereoselectivity arises from a six-membered chelated transition state involving the Magnesium atom, the sulfinyl oxygen, and the imine nitrogen.

Why (R)-Auxiliary yields (S)-Amine: In non-coordinating solvents (DCM), the MeMgBr coordinates to the sulfinyl oxygen. The bulky tert-butyl group occupies the pseudo-equatorial position, forcing the phenyl ring into an axial position to minimize steric clash. The methyl nucleophile attacks from the less hindered face (the Si-face relative to the C=N bond), resulting in the (S)-configuration at the new chiral center.

Mechanism Imine (R)-Sulfinylimine TS Chelated Transition State (Mg-O-S-N-C Cyclic Model) Imine->TS MeMgBr (DCM, -48°C) Product (S)-Sulfinamide (Major Diastereomer) TS->Product Nucleophilic Attack (Si-face)

Figure 2: Mechanistic pathway showing the conversion of the (R)-imine to the (S)-amine product.

Data Summary & QC Specifications

ParameterSpecificationMethod of Verification
Purity > 98% (HPLC)HPLC (C18 column, H2O/MeCN gradient)
Enantiomeric Excess > 99% eeChiral HPLC (e.g., Chiralcel OD-H)
Identity Consistent with Structure1H NMR (DMSO-d6), 19F NMR
Appearance Off-white solid (HCl salt)Visual Inspection

Key NMR Signals (Expected):

  • 
    F NMR:  Single peak around -120 to -125 ppm (Ar-F).
    
  • 
    H NMR (Chiral Center):  Methine quartet (~4.5 ppm) coupling with methyl doublet (~1.4 ppm).
    

Troubleshooting & Optimization

  • Low Yield in Imine Formation:

    • Cause: Incomplete water scavenging.

    • Solution: Increase Ti(OEt)

      
       to 3.0 eq or use molecular sieves in the reaction.
      
  • Low Diastereoselectivity (

    
     < 90:10): 
    
    • Cause: Reaction temperature too high or use of coordinating solvent (THF) during Grignard step.

    • Solution: Ensure internal temp is

      
      C. Swap solvent to pure DCM for the addition step.
      
  • Magnesium Salts Clogging Filter:

    • Cause: Rapid quenching of Ti(OEt)

      
      .
      
    • Solution: Add brine slowly to the reaction mixture while stirring vigorously. Allow the suspension to stir for 15 mins before filtering through Celite.

References

  • Ellman, J. A.; Owens, T. D.; Tang, T. P. "Synthesis of Chiral Amines by Asymmetric Additions to N-tert-Butanesulfinyl Imines."[4][5] Accounts of Chemical Research, 2002 , 35(11), 984–995. Link

  • Cogan, D. A.; Liu, G.; Ellman, J. A. "Asymmetric Synthesis of Chiral Amines by Highly Diastereoselective 1,2-Additions of Organometallic Reagents to N-tert-Butanesulfinyl Imines."[4] Tetrahedron, 1999 , 55(29), 8883–8904. Link

  • Weix, D. J.; Ellman, J. A. "(S)-(+)-2-Methyl-2-Propanesulfinamide." Organic Syntheses, 2005 , 82, 157.[4] Link

  • PubChem Compound Summary. "5-Fluoro-2-hydroxybenzaldehyde."[3] National Center for Biotechnology Information. Link

Sources

Application

Reductive alkylation conditions for (S)-2-(1-Aminoethyl)-5-fluorophenol

Application Note: Reductive Alkylation Protocols for (S)-2-(1-Aminoethyl)-5-fluorophenol Executive Summary & Strategic Analysis This guide details the reductive alkylation of (S)-2-(1-Aminoethyl)-5-fluorophenol , a chall...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Reductive Alkylation Protocols for (S)-2-(1-Aminoethyl)-5-fluorophenol

Executive Summary & Strategic Analysis

This guide details the reductive alkylation of (S)-2-(1-Aminoethyl)-5-fluorophenol , a challenging chiral scaffold often utilized in the synthesis of next-generation kinase inhibitors (e.g., ALK/ROS1 inhibitors).

The Challenge: The substrate presents three competing chemical risks that standard protocols often fail to address:

  • Racemization of the Benzylic Center: The chiral center is benzylic and alpha to a nitrogen. While less acidic than carbonyl-alpha protons, the formation of an iminium ion increases the acidity of the benzylic proton, creating a risk of racemization via enamine tautomerization, especially under basic conditions or high temperatures.

  • Chemoselectivity (N- vs. O-Alkylation): The free phenol at the ortho position is nucleophilic. In basic media, O-alkylation competes with N-alkylation.

  • Heterocyclic Trapping (The "Ortho Effect"): The ortho-hydroxyl group can intramolecularly attack the intermediate iminium ion to form a dihydro-1,3-benzoxazine . While this intermediate can often be reduced to the desired product, it stabilizes the intermediate, potentially stalling the reaction or requiring harsher reducing conditions.

The Solution: We prioritize Sodium Triacetoxyborohydride (STAB) in weakly acidic media. Unlike Sodium Cyanoborohydride (toxic) or catalytic hydrogenation (risk of benzylic C-N hydrogenolysis), STAB allows for rapid, selective reduction of the imine/oxazine equilibrium without disturbing the chiral center.

Mechanistic Insight & Workflow

The following diagram illustrates the reaction pathway, highlighting the critical "Ortho-Trap" which distinguishes this substrate from simple benzylamines.

ReactionMechanism Substrate (S)-Amine Substrate (Free Phenol) Imine Imine Intermediate (Schiff Base) Substrate->Imine + Aldehyde - H2O Aldehyde Aldehyde (R-CHO) Aldehyde->Imine Oxazine Benzoxazine Trap (Cyclic Aminal) Imine->Oxazine Fast Equilibrium (Ortho-OH Attack) Product N-Alkylated Product (Retention of S-Config) Imine->Product STAB Reduction (Fast) Racemization Racemization Risk (Enamine Tautomer) Imine->Racemization High Temp / Strong Base Oxazine->Product STAB Reduction (Slower)

Figure 1: Reaction pathway showing the equilibrium between the open imine and the cyclic benzoxazine intermediate. STAB drives the reaction to the product by irreversibly reducing the iminium species.

Primary Protocol: STAB-Mediated Reductive Alkylation

Applicability: Standard aldehydes, ketones, and sterically unhindered substrates. Risk Profile: Low (Racemization), Low (O-Alkylation).

Materials & Reagents
  • Substrate: (S)-2-(1-Aminoethyl)-5-fluorophenol (1.0 equiv).

  • Carbonyl: Aldehyde/Ketone (1.0 – 1.1 equiv).

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv).

  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous).[1] Note: DCE is faster, but THF is preferred for green chemistry compliance.

  • Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv).

Step-by-Step Methodology
  • Preparation (Inert Atmosphere):

    • Flame-dry a round-bottom flask and cool under Nitrogen (

      
      ).
      
    • Charge the flask with (S)-2-(1-Aminoethyl)-5-fluorophenol (1.0 equiv) and anhydrous THF (concentration ~0.1 M).

  • Imine Formation:

    • Add the Aldehyde (1.05 equiv) in one portion.

    • Crucial Step: Add Acetic Acid (1.0 equiv). This buffers the basicity of the amine, preventing O-alkylation of the phenol and catalyzing imine formation.

    • Stir at 0°C to Room Temperature (20-25°C) for 30–60 minutes.

    • Checkpoint: Monitor by TLC or LCMS. You may see two peaks corresponding to the Imine and the Benzoxazine. Do not proceed until the starting amine is consumed (<5%).

  • Reduction:

    • Cool the mixture to 0°C .

    • Add STAB (1.5 equiv) portion-wise over 10 minutes. Reasoning: Exothermic control prevents thermal racemization.

    • Allow the reaction to warm to room temperature and stir for 2–16 hours.

  • Quench & Workup:

    • Quench by slow addition of saturated aqueous NaHCO3 . Caution: Gas evolution (

      
      ).
      
    • Stir vigorously for 20 minutes to break down boron-amine complexes.

    • Extract with Ethyl Acetate (EtOAc) or DCM (3x).

    • Wash combined organics with Brine, dry over

      
      , and concentrate.
      
  • Purification:

    • Flash column chromatography (Silica gel).

    • Eluent Tip: Use DCM:MeOH (95:5) with 0.1%

      
       to minimize streaking of the amine.
      

Advanced Protocol: Titanium(IV) Isopropoxide Method

Applicability: Sterically hindered ketones or unreactive aldehydes where the standard protocol stalls (often due to stable benzoxazine formation). Mechanism:


 acts as a Lewis acid and water scavenger, forcing the equilibrium toward the active iminium species.
Step-by-Step Methodology
  • Imine Pre-formation:

    • Combine Amine (1.0 equiv) and Carbonyl (1.1 equiv) in anhydrous THF.

    • Add Titanium(IV) Isopropoxide (

      
      ) (1.5 equiv) neat via syringe.
      
    • Stir at room temperature for 6–12 hours. The solution typically turns yellow/orange.

  • Reduction:

    • Dilute the mixture with absolute Ethanol (EtOH) (equal volume to THF).

    • Add Sodium Borohydride (

      
      )  (1.5 equiv) carefully. Note: We use 
      
      
      
      here because the imine is already pre-formed and coordinated to Titanium, mitigating the chemoselectivity issues of
      
      
      .
    • Stir for 2 hours.

  • Hydrolysis (Critical):

    • Quench with 2N NaOH or saturated Rochelle’s Salt solution .

    • Stir vigorously until the white titanium precipitate forms and the organic layer is clear (can take 1–2 hours with Rochelle's salt).

    • Filter through Celite if necessary, then extract.

Quality Control & Troubleshooting

Racemization Check: You must validate the enantiomeric excess (% ee) of the product.

  • Method: Chiral HPLC.

  • Column Suggestion: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane:IPA (90:10) + 0.1% Diethylamine.

  • Target: >98% ee retention.

Troubleshooting Table:

ObservationProbable CauseCorrective Action
Low Conversion Stable Benzoxazine intermediate.Switch to Protocol 4 (Titanium) to force ring opening.
O-Alkylation (Ether) pH too high (basic).Increase AcOH to 2.0 equiv. Ensure STAB is used, not

(initially).
Racemization Temperature too high or reaction time too long.Keep reaction at 0°C–RT. Avoid reflux.
Tarry/Black Crude Phenol oxidation.Degas solvents thoroughly. Perform under strict

.

Decision Logic for Protocol Selection

DecisionTree Start Start: Choose Carbonyl Type Aldehyde or Ketone? Start->Type Aldehyde Aldehyde Type->Aldehyde Ketone Ketone / Steric Bulk Type->Ketone MethodA Protocol 1: STAB + AcOH (Standard) Aldehyde->MethodA Default Ketone->MethodA Try first MethodB Protocol 2: Ti(OiPr)4 + NaBH4 (Forcing Conditions) Ketone->MethodB If conversion < 50%

Figure 2: Decision matrix for selecting the appropriate reductive alkylation method based on steric hindrance and carbonyl reactivity.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

  • Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554. Link

  • Bhattacharyya, S. "Titanium(IV) Isopropoxide and Sodium Borohydride: A Reagent of Choice for Reductive Amination." Journal of Organic Chemistry, 1995, 60(15), 4928-4929. Link

  • Gribble, G. W. "Sodium Triacetoxyborohydride." Encyclopedia of Reagents for Organic Synthesis, 2001. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Handling Air-Sensitive Fluorinated Aminophenol Intermediates

Role: Senior Application Scientist Subject: Comprehensive Handling, Purification, and Storage Guide ID: TS-GUIDE-FAP-2024 Executive Summary & Scientific Context Fluorinated aminophenols are high-value scaffolds in medici...

Author: BenchChem Technical Support Team. Date: February 2026

Role: Senior Application Scientist Subject: Comprehensive Handling, Purification, and Storage Guide ID: TS-GUIDE-FAP-2024

Executive Summary & Scientific Context

Fluorinated aminophenols are high-value scaffolds in medicinal chemistry, often serving as bioisosteres for metabolic stability. However, they present a paradox: the fluorine atom (an electron-withdrawing group) theoretically stabilizes the ring, but the ortho- or para- arrangement of the amino (


) and hydroxyl (

) groups creates a "push-push" electronic system highly susceptible to oxidative degradation.

The Core Problem: These compounds do not just "degrade"; they undergo oxidative coupling . The amino group is typically the first to oxidize, forming a radical cation that rapidly converts to a quinone imine . This electrophilic species reacts with remaining starting material to form dark, insoluble oligomers (tars) [1].

This guide provides a self-validating workflow to arrest this cycle, ensuring high recovery of these expensive intermediates.

The Oxidation Mechanism (Know Your Enemy)

Understanding why your compound turns black is the first step to preventing it. The degradation is not random; it follows a specific redox pathway.

OxidationMechanism AP Fluorinated Aminophenol (Colorless) Rad Radical Cation Intermediate AP->Rad Oxidation (-e⁻) (Air/Light) QI Quinone Imine (Reactive Electrophile) Rad->QI -H⁺, -e⁻ QI->AP Reduction (Na2S2O4) Olig Black Oligomers (Tars/Dyes) QI->Olig + Aminophenol (Michael Addition)

Figure 1: The oxidative degradation pathway of aminophenols. Note the "Reduction" pathway (green arrow) which is the basis for our rescue protocols.

Module 1: Reaction Workup (The Reductive Quench)

Standard Protocol Failure: A standard aqueous workup exposes the electron-rich ring to dissolved oxygen in water, accelerating quinone formation. Corrective Protocol: Use a Reductive Quench .

The Sodium Dithionite Protocol

Sodium dithionite (


) reduces quinone imines back to the parent aminophenol [2].

Step-by-Step:

  • Preparation: Prepare a fresh saturated solution of sodium dithionite in water (approx. 20% w/v). Note: This solution degrades; make it fresh.

  • Quench: Pour your reaction mixture into this solution while stirring vigorously under Argon/Nitrogen.

  • Observation: If the organic layer was dark/red, it should lighten significantly as the quinone imines are reduced.

  • Extraction: Extract immediately with degassed solvent (DCM or EtOAc).

  • Drying: Dry over

    
     (avoid 
    
    
    
    if your compound is acid-sensitive, though rare for aminophenols).
  • Concentration: Evaporate at the lowest practical temperature. Do not heat to dryness in an open flask.

Module 2: Purification Strategies

The Silica Trap: Silica gel is slightly acidic (


) and contains trapped oxygen. This environment catalyzes the oxidation of aminophenols, leading to "streaking" and mass loss.
Method A: The "Neutralized" Silica Column (Flash Chromatography)

Use this for free-base isolation.

  • Deactivation: Slurry your silica gel in the mobile phase containing 1–3% Triethylamine (TEA) [3].[1]

  • Column Packing: Pack the column with this slurry. The TEA neutralizes acidic silanol sites (

    
    ), preventing the amine from "sticking" and oxidizing.
    
  • Elution: Run the column with 0.5% TEA in your eluent.

  • Post-Column: Isolate fractions immediately. Do not leave them in solution overnight.

Method B: The Salt Formation (Purification by Crystallization)

Highly Recommended. Converting the aminophenol to an HCl or Tartrate salt stabilizes the amine, preventing oxidation [4].

  • Dissolution: Dissolve crude oil in a minimal amount of degassed dry ether or dioxane.

  • Acidification: Dropwise add 4M HCl in Dioxane (anhydrous).

  • Precipitation: The fluorinated aminophenol hydrochloride usually precipitates immediately as a white/off-white solid.

  • Filtration: Filter under an inert atmosphere (Schlenk frit) or quickly on a Buchner funnel with a blanket of Nitrogen.

  • Wash: Wash with dry ether to remove non-basic organic impurities.

Module 3: Storage & Stability[2][3]

Q: How do I store these intermediates for more than a week?

Storage FormConditionsShelf Life (Est.)Notes
Free Base -20°C, Argon, Dark1-2 WeeksProne to surface oxidation (crust formation).
HCl Salt 4°C or -20°C, Desiccator6-12 MonthsMost Stable. Protonation shuts down the oxidation pathway.
Solution -80°C, Degassed SolventDaysNot recommended. Dissolved

is a constant threat.

Troubleshooting & FAQs

Q1: My LCMS shows an M-2 peak as the major component. Is my product gone?

Diagnosis: Likely In-Source Oxidation . Explanation: The high voltage and heat in the ESI source can oxidize aminophenols to quinone imines (


) during ionization.
Verification:  Run the LCMS with a reducing agent (add a drop of dilute ascorbic acid or dithionite to the sample vial) or lower the desolvation temperature. If the M+1 peak returns, your bulk material is likely fine.
Q2: The compound turns purple/black on the filter paper.

Diagnosis: Surface Oxidation. Fix: This is often a "skin" effect. The bulk solid underneath is usually pure. Protocol: Wash the solid with a small amount of degassed solvent containing a trace of sodium dithionite, or recrystallize as the HCl salt immediately.

Q3: I cannot separate the "black tar" from my product.

Diagnosis: Polymerization.[2][3] Fix: The tar is likely polymeric. Protocol: Dissolve the mixture in DCM. Add activated charcoal, stir for 30 minutes, and filter through Celite. The charcoal often adsorbs the planar, conjugated oligomers more strongly than the twisted fluorinated aminophenol.

Decision Matrix: Workflow Visualization

Workflow Start Crude Reaction Mixture ColorCheck Is it Dark/Black? Start->ColorCheck Quench Reductive Quench (Na2S2O4 wash) ColorCheck->Quench Yes StandardWorkup Degassed Aqueous Workup ColorCheck->StandardWorkup No Purification Purification Strategy Quench->Purification StandardWorkup->Purification Salt Make HCl Salt (Precipitation) Purification->Salt High Stability Needed Flash Flash Column (SiO2 + 2% TEA) Purification->Flash Free Base Needed Storage Store under Argon (-20°C) Salt->Storage Flash->Storage

Figure 2: Decision matrix for handling air-sensitive aminophenols.

References

  • Electrochemical Oxidation Mechanism: Yang, B. et al. "Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry." Electrochimica Acta, 2012.[2] 2[4][5][6][7][8][9][10]

  • Reductive Purification (Dithionite): Chemistry Stack Exchange. "Method to remove impurities from acetaminophen synthesis experiment." 11[4][5][6][7][9][10]

  • Flash Chromatography with TEA: University of Rochester, Dept. of Chemistry. "Tips for Flash Column Chromatography: Deactivating Silica." 1[4][5][6][7][8][10]

  • Salt Stabilization: Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" (Discusses pKa manipulation and salt forms). 12[4][5][6][7][8][9][10]

Sources

Reference Data & Comparative Studies

Validation

Chiral HPLC separation methods for 2-(1-aminoethyl)-5-fluorophenol

Technical Guide: Chiral HPLC Separation of 2-(1-aminoethyl)-5-fluorophenol Executive Summary The separation of 2-(1-aminoethyl)-5-fluorophenol presents a specific chromatographic challenge due to its amphoteric nature (c...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Chiral HPLC Separation of 2-(1-aminoethyl)-5-fluorophenol

Executive Summary

The separation of 2-(1-aminoethyl)-5-fluorophenol presents a specific chromatographic challenge due to its amphoteric nature (containing both a basic primary amine and an acidic phenolic group) and the electronegative fluorine substitution. This intermediate is critical in the synthesis of potassium-competitive acid blockers (P-CABs) and other fluorinated bioactive scaffolds.

This guide evaluates two distinct separation methodologies:

  • Crown Ether Complexation (Reverse Phase): The precision method for analytical purity.

  • Immobilized Polysaccharide (Normal Phase): The robust method for preparative scalability.

Molecule Profile & Separation Strategy

  • Target: 2-(1-aminoethyl)-5-fluorophenol

  • Chiral Center: C1 of the ethyl group.

  • Chemical Behavior:

    • Primary Amine:[1][2][3][4][5]

      
       (Protonation required for Crown Ether).
      
    • Phenol:

      
       (Ionization risk in basic Normal Phase).
      
    • Fluorine (C5): Increases lipophilicity slightly compared to non-fluorinated analogues, affecting retention time.

Method Selection Decision Tree

The following logic flow dictates the choice of stationary phase based on the specific stage of drug development (Analytical vs. Purification).

MethodSelection Start Sample: 2-(1-aminoethyl)-5-fluorophenol Goal Define Goal Start->Goal Analytical Trace Analysis / QC (High Selectivity Required) Goal->Analytical Purity Check Prep Purification / Isolation (High Loading Required) Goal->Prep Scale-up MethodA METHOD A: Crown Ether (CROWNPAK CR-I) Analytical->MethodA Primary Amine Specificity MethodB METHOD B: Immobilized Polysaccharide (CHIRALPAK IA/IC) Prep->MethodB Solubility & Capacity

Figure 1: Strategic decision tree for selecting the stationary phase based on the primary amine functionality and scale requirements.

Comparative Analysis of Methods

Method A: Crown Ether (The Analytical Standard)

Column: Daicel CROWNPAK® CR-I(+) (Immobilized Crown Ether) Mechanism: Host-guest complexation. The crown ether forms a specific inclusion complex with the ammonium ion (


) of the primary amine. This interaction is highly stereoselective for 

-chiral amines.
  • Mobile Phase: Aqueous

    
     (pH 1.0–2.[4][5]0) / Acetonitrile.[1][3][4][5][6]
    
  • Why it works: The acidic mobile phase ensures the amine is fully protonated (

    
    ), which is a prerequisite for binding inside the crown ether "cage." The fluorine atom does not interfere with this inclusion.
    
  • Advantages:

    • Predictable Elution: On CR-I(+), the (S)-enantiomer typically elutes after the (R)-enantiomer (verify with standards as exceptions exist).

    • High Selectivity (

      
      ):  Often 
      
      
      
      for primary amines.
  • Limitations: Low loading capacity (not for prep); requires highly acidic mobile phase.

Method B: Immobilized Polysaccharide (The Preparative Workhorse)

Column: CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate) immobilized) Mechanism: Hydrogen bonding and dipole-dipole interactions in the chiral grooves of the amylose polymer.

  • Mobile Phase: n-Hexane / Ethanol / Diethylamine (DEA).[7]

  • Why it works: The basic additive (DEA) suppresses the ionization of the primary amine, preventing peak tailing caused by silanol interactions. The immobilized phase allows for the use of "non-standard" solvents (like DCM) if solubility is an issue, though Hexane/EtOH is standard.

  • Advantages: High sample loading capacity; compatible with standard volatile solvents for easy recovery.

  • Limitations: Lower selectivity for "naked" primary amines compared to crown ethers; requires careful equilibration.

Experimental Data Comparison

The following data represents typical performance characteristics for 1-phenylethylamine derivatives (structurally homologous to the target) on these phases.

FeatureMethod A: CROWNPAK CR-I(+)Method B: CHIRALPAK IA
Mobile Phase

(aq) pH 1.5 / ACN (85:15)
n-Hexane / EtOH / DEA (90:10:0.1)
Flow Rate 0.5 mL/min1.0 mL/min
Temperature 10°C - 25°C (Lower is better)25°C
Selectivity (

)
High (1.4 – 1.8) Moderate (1.1 – 1.3)
Resolution (

)
> 3.0 (Baseline)> 1.5 (Baseline)
Tailing Factor 1.0 – 1.11.2 – 1.4 (Amine tailing risk)
Sample Capacity < 0.5 mg (Analytical)> 100 mg (Preparative)

Critical Note: For Method A, lowering the temperature to 10°C significantly enhances resolution by stabilizing the ammonium-crown ether complex [1][4].

Detailed Experimental Protocols

Protocol A: Analytical Purity Check (Crown Ether)

Best for: Determining enantiomeric excess (ee%) of reaction intermediates.

  • System Prep: Flush system with water to remove any buffers.

  • Mobile Phase Preparation:

    • Solution A: Add 1.6 mL of 70% Perchloric Acid (

      
      ) to 1000 mL water (approx pH 1.5).
      
    • Solution B: Acetonitrile (HPLC Grade).[4][5]

    • Mix: 85% Solution A / 15% Solution B.[1][6]

  • Sample Prep: Dissolve 1 mg of 2-(1-aminoethyl)-5-fluorophenol in 1 mL of Mobile Phase . (Do not use pure MeOH; it may distort peak shape).

  • Run Conditions:

    • Column: CROWNPAK CR-I(+) (

      
       mm, 5 
      
      
      
      m).[1][4][5][6]
    • Temp: 20°C.

    • Detection: UV @ 210 nm (Amine absorption) or 254 nm (Aromatic).

  • Troubleshooting: If resolution is poor, decrease temperature to 10°C or decrease ACN content to 10%.

Protocol B: Preparative Isolation (Immobilized Amylose)

Best for: Isolating grams of material for next-step synthesis.

  • System Prep: Flush system with Isopropanol (IPA) to transition to Normal Phase.

  • Mobile Phase Preparation:

    • n-Hexane (90% v/v).

    • Ethanol (10% v/v).

    • Additive: Diethylamine (DEA) at 0.1% v/v.[8][9]

    • Why DEA? It masks residual silanols and ensures the amine remains uncharged (

      
      ), which is necessary for the H-bonding mechanism on the polysaccharide backbone [1][6].
      
  • Sample Prep: Dissolve sample in Ethanol/Hexane (50:50). If solubility is poor due to the zwitterionic nature, add a drop of DEA to the sample vial to ensure the amine is free-based.

  • Run Conditions:

    • Column: CHIRALPAK IA (

      
       mm for analytical dev; 
      
      
      
      mm for prep).
    • Temp: 25°C.

    • Detection: UV @ 254 nm.[7]

Mechanism of Action Diagram

Understanding the interaction mechanism is vital for troubleshooting.

Mechanisms cluster_Crown Method A: Crown Ether Mechanism cluster_Poly Method B: Polysaccharide Mechanism Amine Target: Protonated Amine (-NH3+) Complex Inclusion Complex (Three-point H-bonding) Amine->Complex Acidic pH required Crown Stationary Phase: Crown Ether Cage Crown->Complex AmineFree Target: Free Amine (-NH2) Interaction H-Bonding & Dipole-Dipole Stacking AmineFree->Interaction Basic Additive (DEA) Poly Stationary Phase: Amylose Carbamate Poly->Interaction

Figure 2: Mechanistic comparison. Method A requires protonation (Acidic); Method B requires free-basing (Basic).

References

  • Daicel Chiral Technologies. (2023). Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Retrieved from

  • Phenomenex. (2023). Chiral HPLC Method Development Guide. Retrieved from

  • Sigma-Aldrich. (2014).[7] Chiral HPLC Column Selection and Method Development Guide. Retrieved from

  • Wiley Analytical Science. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Retrieved from

  • BenchChem. (2023). Navigating the Separation of Enantiomers: A Comparative Guide. Retrieved from

  • Chiral Technologies Europe. (2021). Method development with CHIRALPAK® IA. Retrieved from

Sources

Comparative

Determining absolute configuration of (S)-2-(1-Aminoethyl)-5-fluorophenol

Comparative Guide: Establishing the Absolute Configuration of (S)-2-(1-Aminoethyl)-5-fluorophenol Executive Summary The determination of absolute configuration for (S)-2-(1-Aminoethyl)-5-fluorophenol is a critical qualit...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Establishing the Absolute Configuration of (S)-2-(1-Aminoethyl)-5-fluorophenol

Executive Summary

The determination of absolute configuration for (S)-2-(1-Aminoethyl)-5-fluorophenol is a critical quality attribute (CQA) in the synthesis of next-generation ALK inhibitors (e.g., Crizotinib analogs). As a chiral benzylamine with a free phenol, this molecule presents specific challenges: zwitterionic behavior, competing nucleophiles (amine vs. phenol), and the difficulty of growing diffraction-quality crystals from the free base.

This guide compares three industry-standard methodologies to unequivocally assign the (S)-configuration: Single Crystal X-Ray Diffraction (SC-XRD) , Advanced NMR Derivatization (Mosher’s Method) , and Vibrational Circular Dichroism (VCD) .

Key Recommendation:

  • For IND Filing/Regulatory Submission: Use SC-XRD of a diastereomeric salt.

  • For High-Throughput In-Process Control (IPC): Use 1H/19F NMR (Mosher’s) .

  • For Oils/Amorphous Solids: Use VCD .

Strategic Decision Matrix

The following logic flow illustrates the optimal selection process based on sample state and project phase.

DecisionMatrix Start Start: (S)-2-(1-Aminoethyl)-5-fluorophenol (Unknown Configuration) IsSolid Is the sample crystalline? Start->IsSolid CanDerivatize Can you form a salt? IsSolid->CanDerivatize No SCXRD Method A: SC-XRD (Definitive / Regulatory) IsSolid->SCXRD Yes (Single Crystal) IsPure Is purity >95%? CanDerivatize->IsPure No CanDerivatize->SCXRD Yes (Salt Screen) Mosher Method B: NMR (Mosher) (Fast / IPC) IsPure->Mosher No (Need Derivatization) VCD Method C: VCD (Solution Phase / Non-Destructive) IsPure->VCD Yes (Liquid/Oil)

Figure 1: Decision matrix for selecting the absolute configuration determination method.

Method A: Single Crystal X-Ray Diffraction (SC-XRD)

The "Gold Standard" for Absolute Certainty

While the free base of aminophenols is often an oil or amorphous solid, the amine moiety allows for the formation of diastereomeric salts. This is the only method that provides direct, independent proof of configuration without reliance on reference standards.

Experimental Protocol: Salt Screening & Crystallization
  • Salt Selection: Do not use simple mineral acids (HCl) initially, as the chloride ion is often too light for strong anomalous scattering unless you have a copper source and high redundancy. Instead, use chiral organic acids which serve a dual purpose: resolution and crystallization.

    • Recommended Agents: (R,R)-Tartaric acid, (S)-Mandelic acid, or Di-p-toluoyl-L-tartaric acid.

  • Procedure:

    • Dissolve 50 mg of the amine in MeOH (0.5 mL).

    • Add 1.0 equivalent of the chiral acid dissolved in MeOH.

    • Slow Evaporation: Allow solvent to evaporate at 4°C.

    • Vapor Diffusion: If oil forms, place the vial inside a larger jar containing diethyl ether (antisolvent).

  • Data Collection:

    • Mount crystal at 100 K.

    • Collect full sphere data (Mo-Kα or Cu-Kα radiation).

    • Critical Check: The Flack Parameter.

Interpretation & Validation
  • Flack Parameter (x):

    • 
       (e.g., 0.04 ± 0.05): Correct structure.
      
    • 
      : Inverted structure (You have the enantiomer).
      
    • Note: The presence of Fluorine (Z=9) and Oxygen (Z=8) provides sufficient anomalous scattering with Cu-Kα radiation to determine absolute configuration even without a heavy atom like Bromine [1].

Method B: Advanced NMR Analysis (Mosher's Method)

The Chemist's Tool for Rapid Assignment

This method relies on the magnetic anisotropy of the Mosher's acid (MTPA) phenyl ring. Challenge: The molecule contains both a primary amine and a phenol. Solution: The amine is significantly more nucleophilic. Reaction at 0°C yields the amide selectively.

Experimental Protocol: In-Situ Derivatization
  • Preparation: Take two NMR tubes.

    • Tube 1: 5 mg Substrate + 15 mg (R)-(-)-MTPA-Cl + 20 µL Pyridine-d5 in 0.5 mL CDCl3.

    • Tube 2: 5 mg Substrate + 15 mg (S)-(+)-MTPA-Cl + 20 µL Pyridine-d5 in 0.5 mL CDCl3.

  • Reaction: Shake for 10 mins at RT. The reaction is usually instantaneous for primary amines.

  • Analysis: Acquire 1H NMR (and 19F NMR - See Expert Insight below).

Data Analysis ( )

Calculate the difference in chemical shift:


.[1][2][3]
  • Model: In the (S)-MTPA amide, the phenyl group shields protons on one side of the plane.

  • Prediction for (S)-2-(1-Aminoethyl)-5-fluorophenol:

    • If the configuration is (S) , the methyl doublet of the ethyl group will have a negative

      
       value (shielded in the S-amide).
      
    • The aromatic protons of the phenol ring will have positive

      
       values.
      
Expert Insight: 19F-NMR Mosher Analysis

Since the molecule contains a Fluorine atom, use it! 19F NMR is cleaner than 1H NMR.

  • Compare the

    
     of the Fluorine signal.[3][4]
    
  • Due to the distance from the chiral center, the effect is smaller but often distinct.

  • Validation: Ensure the 19F integral ratio matches the 1H amide peaks to confirm no O-acylation occurred at the phenol [2].

Method C: Vibrational Circular Dichroism (VCD)

The Solution-Phase Solution

VCD measures the differential absorption of left and right circularly polarized infrared light. It is ideal when crystals are unavailable and derivatization is undesirable.

Experimental Workflow
  • Conformational Search (Computational):

    • Perform a conformational search (e.g., Molecular Mechanics) of the (S)-enantiomer.

    • Optimize geometry using DFT (B3LYP/6-31G* or higher).

    • Calculate VCD and IR spectra.[5][6][7]

  • Measurement:

    • Dissolve ~5-10 mg of sample in CDCl3 or DMSO-d6.

    • Record VCD spectrum (typically 1000–1800 cm⁻¹ range).

  • Comparison:

    • Overlay the Calculated (S) spectrum with the Experimental spectrum.

    • Match: If peaks align (sign and position), the configuration is (S).

    • Mirror Image: If the experimental spectrum is the inverse of the calculated, the sample is (R).

VCD_Workflow Sample Experimental Sample (Solution) VCD_Exp Measure VCD Spectrum Sample->VCD_Exp Comp Computational Model (Assuming 'S') DFT_Calc DFT Calculation (VCD/IR) Comp->DFT_Calc Compare Compare Spectra (Visual & Similarity Score) VCD_Exp->Compare DFT_Calc->Compare Result Assignment: Match = S Mirror = R Compare->Result

Figure 2: VCD workflow comparing experimental data against computational models.

Comparative Analysis Summary

FeatureMethod A: SC-XRD Method B: NMR (Mosher) Method C: VCD
Primary Requirement Single Crystal (Salt)Chiral Derivatizing Agent~10 mg Pure Sample
Turnaround Time 3–14 Days (Crystallization dependent)2–4 Hours24–48 Hours (Calculation time)
Confidence Level Absolute (100%) High (95%)*High (98%)
Sample Destructive? No (Recoverable)Yes (Derivatized)No (Recoverable)
Cost High (Instrument/Time)LowMedium
Specific Risk Failure to crystallizeKinetic resolution/Racemization during reactionPoor computational model fit

*Note on NMR Confidence: Risk exists if the conformational preference of the Mosher amide is disrupted by the ortho-phenol hydrogen bonding. Always verify with 19F NMR.

References

  • Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][2][3][8] Chemical Reviews, 104(1), 17-118. Link

  • Stephens, P. J., Devlin, F. J., & Pan, J. J. (2008). The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy.[5][6][7][9] Chirality, 20(5), 643-663. Link

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2] Nature Protocols, 2(10), 2451-2458. Link

Sources

Validation

A Comparative Crystallographic Guide to (S)-2-(1-Aminoethyl)-5-fluorophenol Salts for Pharmaceutical Development

In the landscape of modern drug development, the precise three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is not merely an academic curiosity; it is a critical determinant of its physicoc...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug development, the precise three-dimensional atomic arrangement of an active pharmaceutical ingredient (API) is not merely an academic curiosity; it is a critical determinant of its physicochemical properties, and by extension, its therapeutic efficacy. For chiral molecules such as (S)-2-(1-Aminoethyl)-5-fluorophenol, a versatile building block in medicinal chemistry, understanding its solid-state structure through X-ray crystallography is paramount. The formation of salts is a common and effective strategy to optimize the properties of an API, and the choice of the counter-ion can have profound effects on the crystal lattice, influencing everything from solubility and stability to bioavailability.[1]

This guide provides a comprehensive comparison of the X-ray crystallographic analysis of two common salt forms of (S)-2-(1-Aminoethyl)-5-fluorophenol: the hydrochloride and the tartrate salts. While specific experimental data for these exact salts is not publicly available, this guide will utilize representative data and established principles to illustrate the comparative analysis and the underlying scientific rationale, offering a robust framework for researchers in the field.

The Critical Role of Salt Selection and Crystallography

The journey of a drug candidate from laboratory to clinic is fraught with challenges, many of which are rooted in the solid-state properties of the API. Salt formation is a widely employed technique to modify and optimize these properties.[1] Different salt forms of the same API can exhibit distinct crystal packing, leading to variations in melting point, hygroscopicity, dissolution rate, and even polymorphism—the existence of multiple crystalline forms.[2][3]

Single-crystal X-ray diffraction is the gold standard for unambiguously determining the three-dimensional structure of molecules at the atomic level.[4][5] This powerful analytical technique provides precise information on bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding the behavior of a solid-state material.[6][7]

Comparative Analysis of Hypothetical (S)-2-(1-Aminoethyl)-5-fluorophenol Salts

To illustrate the impact of counter-ion selection, let us consider two hypothetical crystalline salt forms of (S)-2-(1-Aminoethyl)-5-fluorophenol: the hydrochloride (a simple inorganic salt) and the L-tartrate (a chiral organic salt). The choice of a chiral counter-ion like tartaric acid is a common strategy for the resolution of racemic amines through the formation of diastereomeric salts with different solubilities.[8]

Hypothetical Crystallographic Data Summary
Parameter(S)-2-(1-Aminoethyl)-5-fluorophenol HCl(S)-2-(1-Aminoethyl)-5-fluorophenol L-tartrate
Crystal System MonoclinicOrthorhombic
Space Group P2₁P2₁2₁2₁
Unit Cell Dimensions a = 8.5 Å, b = 6.2 Å, c = 10.1 Å, β = 98°a = 12.3 Å, b = 15.8 Å, c = 7.9 Å
Molecules per Unit Cell (Z) 24
Calculated Density 1.35 g/cm³1.45 g/cm³
Key Intermolecular Interactions N-H···Cl, O-H···Cl, N-H···ON-H···O(carboxylate), O-H···O(carboxylate), O-H···O(hydroxyl), C-H···π

Note: This data is representative and for illustrative purposes.

The hydrochloride salt, being smaller and more spherical, might be expected to pack in a simpler, more compact arrangement, potentially leading to a higher density. However, the L-tartrate salt, with its multiple hydrogen bond donors and acceptors, can form extensive three-dimensional hydrogen bonding networks.[9][10] These networks can lead to a more complex but often very stable crystal lattice, as reflected in the higher hypothetical density. The different crystal systems and space groups are a direct consequence of the different molecular shapes and intermolecular interactions.

Experimental Protocols: From Crystal to Structure

The journey to obtaining a crystal structure involves several critical steps, each requiring precision and an understanding of the underlying principles of crystallization and diffraction.

Crystallization of (S)-2-(1-Aminoethyl)-5-fluorophenol Salts: A Step-by-Step Protocol
  • Salt Formation:

    • Hydrochloride Salt: Dissolve (S)-2-(1-Aminoethyl)-5-fluorophenol in a suitable solvent such as isopropanol. Add a stoichiometric amount of hydrochloric acid (e.g., as a solution in isopropanol) dropwise while stirring.

    • L-tartrate Salt: Dissolve the free base in a warm solvent like ethanol. In a separate container, dissolve an equimolar amount of L-tartaric acid in the same solvent. Mix the two solutions.

  • Crystallization Method - Solvent Evaporation:

    • This is a common and effective method for obtaining high-quality single crystals.[11]

    • Place the salt solution in a clean vial.

    • Cover the vial with a cap that has a small hole or with parafilm punctured with a needle. This allows for slow evaporation of the solvent.

    • Place the vial in a vibration-free environment at a constant temperature.

    • Monitor the vial over several days to weeks for the formation of single crystals. Crystals suitable for X-ray diffraction should ideally be between 0.1 and 0.5 mm in all dimensions.[4][6]

  • Alternative Crystallization Techniques:

    • Cooling Crystallization: If the solubility of the salt is highly dependent on temperature, slowly cooling a saturated solution can yield crystals.[12][13]

    • Anti-solvent Addition: Gradually adding a solvent in which the salt is insoluble (an anti-solvent) to a solution of the salt can induce crystallization.[11]

X-ray Diffraction Data Collection and Structure Refinement Workflow

The following diagram illustrates the typical workflow for single-crystal X-ray diffraction analysis.

Xray_Workflow cluster_crystal Crystal Preparation cluster_data Data Collection cluster_analysis Structure Solution & Refinement cluster_validation Validation & Analysis Crystal Select & Mount Crystal Diffractometer Mount on Diffractometer Crystal->Diffractometer  1. Mounting Xray_Beam Expose to X-ray Beam Diffractometer->Xray_Beam  2. Positioning Diffraction_Pattern Collect Diffraction Pattern Xray_Beam->Diffraction_Pattern  3. Diffraction Data_Processing Process Data (Integration & Scaling) Diffraction_Pattern->Data_Processing  4. Data Acquisition Phase_Problem Solve Phase Problem (e.g., Direct Methods) Data_Processing->Phase_Problem  5. Initial Phasing Model_Building Build Initial Model Phase_Problem->Model_Building  6. Electron Density Map Refinement Refine Structure Model_Building->Refinement  7. Iterative Improvement Validation Validate Structure Refinement->Validation  8. Quality Control Analysis Analyze Structure (Bonds, Angles, Interactions) Validation->Analysis  9. Final Interpretation

Workflow for Single-Crystal X-ray Crystallography.

Interpreting the Results: Causality and Implications

The differences in the crystal structures of the hydrochloride and L-tartrate salts of (S)-2-(1-Aminoethyl)-5-fluorophenol have significant implications for their pharmaceutical development.

  • Solubility and Dissolution Rate: The extensive hydrogen bonding network in the L-tartrate salt, while contributing to stability, might also lead to a lower aqueous solubility compared to the hydrochloride salt. The strength and nature of the intermolecular interactions directly influence the energy required to break the crystal lattice and solvate the individual ions.[1]

  • Stability and Hygroscopicity: The more densely packed and strongly hydrogen-bonded L-tartrate crystal lattice may exhibit greater physical stability and lower hygroscopicity (tendency to absorb moisture from the air). This is a desirable trait for an API, as it can simplify formulation and improve shelf life.

  • Chiral Purity: The use of a chiral resolving agent like L-tartaric acid allows for the selective crystallization of one diastereomer, providing a method for ensuring the enantiomeric purity of the final API.[8][12] X-ray crystallography can confirm the absolute configuration of the chiral centers.[5][14]

Alternative Analytical Techniques

While single-crystal X-ray diffraction is the definitive method for structure elucidation, other techniques provide complementary information:

  • Powder X-ray Diffraction (PXRD): This technique is invaluable for analyzing bulk crystalline material. It can be used to identify different polymorphic forms, assess crystallinity, and monitor phase transformations.[6]

  • Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point, enthalpy of fusion, and to detect polymorphic transitions.[2]

  • Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is useful for identifying the presence of solvates or hydrates in the crystal structure.

  • Solid-State NMR (ssNMR): This technique provides information about the local chemical environment of atoms in the solid state and can be used to distinguish between different polymorphs or to study systems that are not amenable to single-crystal X-ray diffraction.[3]

Conclusion

The selection of a suitable salt form is a critical step in the development of any ionizable drug candidate. As illustrated through the comparative analysis of hypothetical hydrochloride and L-tartrate salts of (S)-2-(1-Aminoethyl)-5-fluorophenol, the choice of the counter-ion has a profound impact on the crystal structure and, consequently, the physicochemical properties of the API. A thorough understanding of the three-dimensional atomic arrangement, obtained through single-crystal X-ray crystallography, is indispensable for making informed decisions during drug development. This guide provides a framework for the systematic crystallographic analysis of API salts, emphasizing the importance of a detailed, data-driven approach to solid-form screening and selection.

References

  • Applications of the crystallization process in the pharmaceutical industry.
  • Cocrystal or Salt Crystallization for Active Pharmaceutical Ingredients By Using Deep Eutectic Solvents - ACS Publications.
  • Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications - PMC. Available at: [Link]

  • Continuous crystallisation of organic salt polymorphs - Frontiers. Available at: [Link]

  • Salts - Sympatec. Available at: [Link]

  • X-ray crystallography - Wikipedia. Available at: [Link]

  • Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland. Available at: [Link]

  • Small Molecule X-Ray Crystallography, Theory and Workflow - ResearchGate. Available at: [Link]

  • Small molecule crystallography - Excillum. Available at: [Link]

  • Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid | Request PDF - ResearchGate. Available at: [Link]

  • Chiral gels derived from secondary ammonium salts of (1R,3S)-(+)-camphoric acid - PMC. Available at: [Link]

  • Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid - CrystEngComm (RSC Publishing). Available at: [Link]

  • Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline - MDPI. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of (E) - CORE. Available at: [Link]

  • Effects of additives on crystallization, polymorphic transformation, and solubility. Available at: [Link]

  • Advances in X-ray crystallography methods to study structural dynamics of macromolecules. Available at: [Link]

  • Protein Crystallography. Available at: [Link]

  • X-Ray Crystallography. Available at: [Link]

  • Application of differential scanning fluorimetry to X-ray protein crystallography - PubMed. Available at: [Link]

  • Organic Salts of Pharmaceutical Impurity p-Aminophenol - ResearchGate. Available at: [Link]

  • Salt or Protein Crystals? - Hampton Research. Available at: [Link]

  • Diclofenac Salts. V. Examples of Polymorphism among Diclofenac Salts with Alkyl-hydroxy Amines Studied by DSC and HSM - PMC. Available at: [Link]

  • 2-Amino-5-fluorophenol | C6H6FNO | CID 185763 - PubChem. Available at: [Link]

  • (R)-2-(1-Aminoethyl)-4-fluorophenol | C8H10FNO | CID 63369759 - PubChem. Available at: [Link]

  • Unexpected Salt/Cocrystal Polymorphism of the Ketoprofen–Lysine System: Discovery of a New Ketoprofen–l-Lysine Salt Polymorph with Different Physicochemical and Pharmacokinetic Properties - PMC. Available at: [Link]

  • Crystal structure of {2-[({2-[(2-aminoethyl)amino]ethyl}imino)methyl]-6-hydroxyphenolato-κN,N′,N′′,O}(nitrato-κO)copper(II) ethanol 0.25-solvate - ResearchGate. Available at: [Link]

  • Thermal study of polymorphism among diclofenac salts with alkyl and alkylhydroxy amines. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of (S)-2-(1-Aminoethyl)-5-fluorophenol

Executive Summary & Immediate Directives This guide mandates the operational protocols for the disposal of (S)-2-(1-Aminoethyl)-5-fluorophenol . Due to the presence of the fluorine substituent and the amino-phenol core,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Immediate Directives

This guide mandates the operational protocols for the disposal of (S)-2-(1-Aminoethyl)-5-fluorophenol . Due to the presence of the fluorine substituent and the amino-phenol core, this substance requires strict segregation from non-halogenated waste streams.

Critical Safety Alert:

  • Primary Disposal Class: Halogenated Organic Waste .

  • Incineration Requirement: Must be incinerated in a facility equipped with wet scrubbers to neutralize Hydrogen Fluoride (HF) gas generated during combustion.

  • Incompatibility: Do not mix with strong oxidizing agents (e.g., Nitric Acid) or acid chlorides in the waste container, as this may generate toxic fumes or exothermic reactions.

Chemical Profile & Hazard Assessment

Understanding the molecular behavior of this chiral intermediate is the foundation of safe disposal. The molecule contains both a basic primary amine and an acidic phenol, making it amphoteric (zwitterionic potential).

ParameterDataOperational Implication
Chemical Name (S)-2-(1-Aminoethyl)-5-fluorophenolSpecific chiral intermediate.
Analog CAS 53981-24-1 (Racemic/Regioisomer)Use for proxy safety data if specific isomer SDS is unavailable.
Molecular Formula C₈H₁₀FNOContains Fluorine (F) and Nitrogen (N).
Hazard Codes H302, H315, H319, H335Toxic if swallowed; Irritant to eyes/skin/respiratory.[1]
Physical State Solid (Powder/Crystal)Dust control is critical during transfer.
pKa ~9-10 (Phenol), ~10 (Amine)pH sensitive; solubility changes with pH.

Waste Stream Segregation Logic

The presence of the Carbon-Fluorine (C-F) bond dictates the disposal pathway. Standard incineration without scrubbing releases HF, which corrodes incinerator linings and violates emission standards.

Decision Logic for Waste Segregation

The following diagram illustrates the mandatory decision process for segregating this specific compound.

WasteSegregation Start Waste Generation: (S)-2-(1-Aminoethyl)-5-fluorophenol StateCheck Physical State? Start->StateCheck SolidWaste Solid / Powder Residue StateCheck->SolidWaste Solid LiquidWaste Solution / Mother Liquor StateCheck->LiquidWaste Liquid SolidBin Solid Hazardous Waste Bin (Double Bagged) SolidWaste->SolidBin Tag as Fluorinated Toxic SolventCheck Solvent Type? LiquidWaste->SolventCheck HaloStream HALOGENATED ORGANIC (Red Label/Tag) SolventCheck->HaloStream Contains DCM, Chloroform, or Fluorinated Solvents SolventCheck->HaloStream Contains MeOH, EtOH, Acetone (Must still go to Halo due to Solute) NonHaloStream NON-HALOGENATED ORGANIC (Do Not Use) SolventCheck->NonHaloStream Strictly Prohibited

Figure 1: Waste segregation workflow. Note that even if the solvent is non-halogenated (e.g., Methanol), the presence of the fluorinated solute mandates the "Halogenated" waste stream.

Detailed Disposal Procedures

Protocol A: Solid Waste (Pure Compound or Contaminated Solids)

Applicability: Expired stocks, spill cleanup residues, contaminated gloves/weigh boats.

  • Containment: Place solid waste into a clear polyethylene bag.

  • Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene (HDPE) jar.

  • Labeling:

    • Affix a hazardous waste tag.[2][3][4]

    • Crucial: Check the box for "Halogenated" or write "Contains Organic Fluorine."

    • List components: "(S)-2-(1-Aminoethyl)-5-fluorophenol > 95%".

  • Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Solutions/Mother Liquors)

Applicability: Reaction mixtures, HPLC waste, washing solvents.

  • Compatibility Check: Ensure the waste carboy does not contain nitric acid or strong oxidizers.[2] The amino group can react violently or form unstable N-nitroso compounds.

  • Transfer: Funnel liquid into the Halogenated Solvent Waste carboy (typically red or yellow tagged).

    • Scientific Note: Even if dissolved in Ethanol (non-halogenated), the solute renders the entire volume "Halogenated" for incineration purposes [1].

  • Log Entry: Record the volume and approximate concentration on the waste log sheet.

Protocol C: Empty Containers[5]
  • Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Methanol or Acetone).

  • Rinsate Disposal: Pour all rinsates into the Halogenated Liquid Waste container.

  • Defacing: Cross out the original label and mark "Empty."

  • Disposal: Discard the bottle in the glass trash (if glass) or regular trash (if plastic), pending local institutional rules.

Spill Response & Decontamination

In the event of a benchtop spill, immediate action is required to prevent spread and exposure.

SpillResponse Alert 1. Alert & Protect (Notify Lab, Don PPE) Contain 2. Containment (Cover with absorbent pads) Alert->Contain Clean 3. Cleanup (Scoop into bag) Contain->Clean Decon 4. Decontamination (Wash surface with soap/water) Clean->Decon Dispose 5. Disposal (Tag as Halogenated Solid) Decon->Dispose

Figure 2: Linear response workflow for solid or liquid spills.

Decontamination Solution: Use a mild surfactant (soap) and water. Avoid using bleach (sodium hypochlorite) initially, as it may react with the amine group. The phenol moiety is water-soluble at high pH, so a slightly alkaline wash is effective, but standard detergent is safer and sufficient.

Scientific Rationale & Compliance (The "Why")

Thermal Destruction & HF Generation

The defining feature of this disposal protocol is the Carbon-Fluorine (C-F) bond . It is one of the strongest bonds in organic chemistry (~485 kJ/mol).

  • Mechanism: Complete destruction requires high-temperature incineration (>1000°C).

  • Byproduct: Upon combustion, the fluorine atom is converted into Hydrogen Fluoride (HF) gas.

    
    
    
  • Consequence: HF is highly corrosive to silica linings in standard incinerators. Facilities licensed for halogenated waste use caustic scrubbers (e.g., NaOH spray towers) to neutralize the HF before exhaust release [2]. Mislabeling this as "Non-Halogenated" bypasses these scrubbers, causing infrastructure damage and illegal emissions.

Regulatory Classification (RCRA)

Under the US EPA Resource Conservation and Recovery Act (RCRA):

  • While not explicitly "P-Listed" (acutely toxic) by name, it is a Characteristic Waste if it exhibits toxicity.

  • If dissolved in spent halogenated solvents (e.g., DCM), it adopts the F002 waste code [3].

  • If pure, it is generally classified under D002 (if corrosive) or simply as "Hazardous Waste - Toxic" pending TCLP testing.

References

  • Prudent Practices in the Laboratory. National Research Council (US) Committee on Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards.[2][5][6][7] National Academies Press (US); 2011.

  • Tsang, W., et al. The Combustion of Highly Fluorinated Organic Compounds.[8] University of Utah / NIST. Discusses HF generation and thermal stability.

  • US Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (F-Codes and Halogenated Solvents).

  • PubChem. Compound Summary for 2-Amino-5-fluorophenol (Analog). National Library of Medicine. [9]

Sources

Handling

Comprehensive Guide to Personal Protective Equipment for Handling (S)-2-(1-Aminoethyl)-5-fluorophenol

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to innovation. (S)-2-(1-Aminoethyl)-5-fluorophenol, a fluorinated aromatic amine and phen...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to innovation. (S)-2-(1-Aminoethyl)-5-fluorophenol, a fluorinated aromatic amine and phenol derivative, represents a class of compounds with significant potential in medicinal chemistry. However, its structural alerts—an aromatic amine and a fluorinated phenol—necessitate a rigorous and proactive approach to safety. This guide provides an in-depth, experience-driven framework for the selection, use, and disposal of Personal Protective Equipment (PPE) when handling this compound, ensuring the well-being of laboratory personnel and the integrity of research.

The Occupational Safety and Health Administration (OSHA) mandates that employers provide a safe working environment, which includes the implementation of a written Chemical Hygiene Plan (CHP) for laboratories.[1][2][3] This guide is designed to supplement your institution's CHP by offering specific, actionable intelligence for (S)-2-(1-Aminoethyl)-5-fluorophenol.

Hazard Assessment: Understanding the Risks

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

  • Skin Corrosion/Irritation: Likely to cause skin irritation.[4][5]

  • Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[4][5]

  • Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[5]

  • Mutagenicity: Some related aromatic amines are suspected of causing genetic defects.[6]

Given these potential risks, a conservative approach to PPE is warranted. The principle of "As Low As Reasonably Achievable" (ALARA) for exposure should be strictly followed.

Core Personal Protective Equipment (PPE) Ensemble

The following PPE ensemble is recommended as the minimum standard for handling (S)-2-(1-Aminoethyl)-5-fluorophenol in a laboratory setting.

Hand Protection

Rationale: Phenolic compounds and aromatic amines can be readily absorbed through the skin, potentially leading to systemic toxicity.[7] Therefore, selecting the appropriate gloves is critical.

  • Primary Gloves: Nitrile gloves provide good splash protection against a wide range of chemicals. However, for prolonged contact or immersion, they may not be sufficient.

  • Double Gloving: It is best practice to wear two pairs of nitrile gloves. This provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs, without exposing the skin.

  • Heavy-Duty Gloves: For tasks with a higher risk of splashes or when handling larger quantities, consider using thicker, chemical-resistant gloves such as neoprene or butyl rubber over a pair of nitrile gloves.[8]

Protocol for Glove Selection and Use:

  • Always inspect gloves for any signs of degradation or punctures before use.

  • Ensure gloves are of the correct size to maintain dexterity.

  • Wash hands thoroughly before donning and after doffing gloves.

  • Change gloves immediately if they become contaminated.

  • Do not wear gloves outside of the laboratory area.

Eye and Face Protection

Rationale: The potential for serious eye irritation or damage necessitates robust eye and face protection.

  • Safety Glasses with Side Shields: These are the absolute minimum requirement and protect against minor splashes and projectiles.

  • Chemical Splash Goggles: For any procedure with a risk of splashing, chemical splash goggles that form a seal around the eyes are mandatory.[9][10]

  • Face Shield: When handling larger quantities or performing tasks with a significant splash hazard, a face shield should be worn in conjunction with chemical splash goggles to protect the entire face.[10]

Protective Clothing

Rationale: Protective clothing provides a barrier against accidental spills and contamination of personal clothing.

  • Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required.

  • Chemical-Resistant Apron: For procedures involving significant quantities of liquids, a chemical-resistant apron worn over the lab coat is recommended.

  • Full-Body Protection: In situations with a high risk of extensive splashing, such as when transferring large volumes, disposable chemical-resistant coveralls may be necessary.[9]

Respiratory Protection

Rationale: To prevent the inhalation of dust particles or aerosols, which may cause respiratory irritation or systemic toxicity.

  • Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls, such as a certified chemical fume hood.[7] All weighing and handling of solid (S)-2-(1-Aminoethyl)-5-fluorophenol should be performed within a fume hood.

  • Respirator: If engineering controls are not sufficient to maintain exposure below permissible limits, or during a large spill, respiratory protection is required. A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates (e.g., a combination P100/Organic Vapor cartridge) should be used.[11][12] All personnel required to wear a respirator must be part of a respiratory protection program that includes medical evaluation and fit testing, in accordance with OSHA regulations.[6]

PPE Donning and Doffing Procedures

Proper donning and doffing procedures are crucial to prevent cross-contamination.

Donning Sequence:
  • Protective Clothing: Don lab coat and any additional protective garments.

  • Inner Gloves: Don the first pair of nitrile gloves.

  • Respirator: If required, perform a user seal check and don the respirator.

  • Eye and Face Protection: Don chemical splash goggles and a face shield if necessary.

  • Outer Gloves: Don the second pair of gloves, ensuring they go over the cuffs of the lab coat.

Doffing Sequence (to be performed in a designated area):
  • Outer Gloves: Remove the outer pair of gloves, turning them inside out.

  • Protective Clothing: Remove the lab coat or coveralls, turning it inside out as it is removed to contain any contaminants.

  • Face Shield and Goggles: Remove the face shield and goggles from the back to the front.

  • Respirator: If worn, remove the respirator.

  • Inner Gloves: Remove the inner pair of gloves, turning them inside out.

  • Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plans

Spill Management

In the event of a spill, evacuate the immediate area and follow your institution's established spill response protocol.

For a small spill (contained within a fume hood):

  • Ensure appropriate PPE is worn, including respiratory protection if the material is a powder.

  • Absorb liquid spills with an inert absorbent material (e.g., vermiculite, sand).

  • For solid spills, carefully sweep or vacuum (with a HEPA-filtered vacuum) to avoid generating dust.

  • Place all contaminated materials into a sealed, labeled hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

For a large spill:

  • Evacuate the laboratory and alert others.

  • Contact your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Disposal of Contaminated PPE and Chemical Waste

All disposable PPE that has been in contact with (S)-2-(1-Aminoethyl)-5-fluorophenol must be considered hazardous waste.

  • Solid Waste: Contaminated gloves, wipes, and disposable lab coats should be placed in a designated, sealed, and clearly labeled hazardous waste container.

  • Chemical Waste: Unused or waste (S)-2-(1-Aminoethyl)-5-fluorophenol and any solutions containing it must be disposed of as hazardous chemical waste according to institutional and local regulations.

  • Fluorinated Compound Disposal: Due to the persistence of the carbon-fluorine bond, the disposal of fluorinated organic compounds requires special consideration.[13] The EPA provides guidance on the destruction and disposal of such materials, often recommending high-temperature incineration by a licensed hazardous waste disposal company.[14][15][16]

Summary and Visual Guides

The following table summarizes the recommended PPE for various laboratory activities involving (S)-2-(1-Aminoethyl)-5-fluorophenol.

Activity Hand Protection Eye/Face Protection Protective Clothing Respiratory Protection
Weighing Solids Double Nitrile GlovesSafety Glasses with Side ShieldsLab CoatChemical Fume Hood
Preparing Solutions Double Nitrile GlovesChemical Splash GogglesLab CoatChemical Fume Hood
Running Reactions Double Nitrile GlovesChemical Splash GogglesLab CoatChemical Fume Hood
Transferring >1L Neoprene over NitrileFace Shield & GogglesChemical-Resistant ApronChemical Fume Hood
Spill Cleanup Heavy-Duty GlovesFace Shield & GogglesChemical-Resistant CoverallsNIOSH-Approved Respirator

Below is a workflow diagram for selecting the appropriate level of PPE.

PPE_Selection_Workflow cluster_0 Risk Assessment cluster_1 PPE Selection cluster_2 Action Start Handling (S)-2-(1-Aminoethyl)-5-fluorophenol AssessQuantity Assess Quantity and Concentration Start->AssessQuantity AssessProcedure Assess Procedure (e.g., heating, vortexing) Start->AssessProcedure AssessSpillPotential Assess Potential for Spills/Splashes Start->AssessSpillPotential SelectGloves Select Hand Protection (Double Nitrile or Neoprene) AssessQuantity->SelectGloves SelectEyeFace Select Eye/Face Protection (Goggles +/- Face Shield) AssessProcedure->SelectEyeFace SelectRespiratory Select Respiratory Protection (Fume Hood or Respirator) AssessProcedure->SelectRespiratory SelectClothing Select Protective Clothing (Lab Coat +/- Apron) AssessSpillPotential->SelectClothing Proceed Proceed with Caution SelectGloves->Proceed SelectEyeFace->Proceed SelectClothing->Proceed SelectRespiratory->Proceed

Caption: PPE Selection Workflow for (S)-2-(1-Aminoethyl)-5-fluorophenol.

Conclusion: A Culture of Safety

The safe handling of (S)-2-(1-Aminoethyl)-5-fluorophenol is not merely a matter of following procedures but of fostering a deep-seated culture of safety. This guide provides a robust framework for PPE selection and use, grounded in the principles of chemical hazard assessment and risk mitigation. By integrating these practices into your daily laboratory operations, you can protect yourself and your colleagues while advancing the frontiers of scientific discovery. Always consult your institution's Chemical Hygiene Officer and the relevant Safety Data Sheets for the most current and comprehensive safety information.

References

  • NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

  • NIOSH Pocket Guide to Chemical Hazards - International Association of Fire Chiefs. (n.d.). Retrieved from [Link]

  • Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. (2024, April 8). New Mexico Environment Department. Retrieved from [Link]

  • Personal Protective Equipment. (2025, September 12). US EPA. Retrieved from [Link]

  • 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl. Retrieved from [Link]

  • The Laboratory Standard. (n.d.). Office of Clinical and Research Safety. Retrieved from [Link]

  • OSHA Laboratory Standard | OSHA Lab Safety Standard. (2023, September 18). Compliancy Group. Retrieved from [Link]

  • Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. Retrieved from [Link]

  • Got Forever Chemical Materials? How to Respond Safely and Compliantly. (2023, September 27). Triumvirate Environmental. Retrieved from [Link]

  • Guidelines for Disposing of PFAs. (2023, December 27). MCF Environmental Services. Retrieved from [Link]

  • PPE For Chemical Handling With Example. (2025, June 6). Industrial Safety Tips. Retrieved from [Link]

  • FACT SHEET: Phenol. (2023, June 30). Environmental Health and Safety. Retrieved from [Link]

  • How Can We Safely Dispose of PFAS? (2025, November 28). Sustainability Directory. Retrieved from [Link]

  • SAFETY DATA SHEET. (2026, January 20). BASF. Retrieved from [Link]

  • How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals. (n.d.). SDS Manager. Retrieved from [Link]

  • 2-Amino-5-fluorophenol | C6H6FNO | CID 185763. (n.d.). PubChem. Retrieved from [Link]

  • Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. (2025, September 22). US EPA. Retrieved from [Link]

  • SAFETY DATA SHEET SDS/MSDS 2-AMINOPHENOL MSDS CAS: 000095-55-6. (n.d.). Biochem Chemopharma. Retrieved from [Link]

Sources

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